2-Methyl-5-nitrobenzonitrile
2-Methyl-5-nitrobenzonitrile
Brand Name:
Vulcanchem
CAS No.:
939-83-3
VCID:
VC0181607
InChI:
InChI=1S/C8H6N2O2/c1-6-2-3-8(10(11)12)4-7(6)5-9/h2-4H,1H3
SMILES:
CC1=C(C=C(C=C1)[N+](=O)[O-])C#N
Molecular Formula:
C8H6N2O2
Molecular Weight:
162.15 g/mol
2-Methyl-5-nitrobenzonitrile
CAS No.: 939-83-3
Main Products
VCID: VC0181607
Molecular Formula: C8H6N2O2
Molecular Weight: 162.15 g/mol
| CAS No. | 939-83-3 |
|---|---|
| Product Name | 2-Methyl-5-nitrobenzonitrile |
| Molecular Formula | C8H6N2O2 |
| Molecular Weight | 162.15 g/mol |
| IUPAC Name | 2-methyl-5-nitrobenzonitrile |
| Standard InChI | InChI=1S/C8H6N2O2/c1-6-2-3-8(10(11)12)4-7(6)5-9/h2-4H,1H3 |
| Standard InChIKey | XOSDYLFXPMFRGF-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)[N+](=O)[O-])C#N |
| Canonical SMILES | CC1=C(C=C(C=C1)[N+](=O)[O-])C#N |
| PubChem Compound | 350143 |
| Last Modified | Nov 12 2021 |
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